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Compound of Interest

Compound Name: Ivermectin Bla monosaccharide

Cat. No.: B10764894

For researchers, scientists, and drug development professionals, the meticulous management
and disposal of chemical compounds are fundamental to ensuring both laboratory safety and
environmental stewardship. lIvermectin Bla monosaccharide, a derivative of the potent
antiparasitic agent Ivermectin, requires careful handling due to the potential hazards
associated with this class of compounds. Adherence to strict disposal protocols is essential.

While some safety data sheets (SDS) for Ivermectin Bla monosaccharide may not classify it
as hazardous under the Globally Harmonized System (GHS), related ivermectin compounds
are designated as hazardous, toxic, and harmful to the environment.[1][2][3][4][5][6][7]
Therefore, a precautionary approach is warranted, treating lvermectin Bla monosaccharide
as a hazardous chemical waste. It is imperative that this compound is not disposed of via
standard laboratory drains or regular trash.[8]

Hazard Profile and Safety Data

To ensure safe handling, it is crucial to be aware of the hazard classifications associated with
ivermectin and its derivatives. This information dictates the necessary personal protective
equipment (PPE) and disposal procedures.
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Hazard
Classification

Description

GHS Pictogram

Precautionary
Statements

Acute Toxicity (Oral)

Fatal if swallowed.[2]

[6]

P301 + P310: IF
SWALLOWED:
Immediately call a
POISON CENTER or
doctor/physician.[8]

Reproductive Toxicity

Suspected of
damaging fertility or
the unborn child.[2]

P201: Obtain special
instructions before
use. P202: Do not
handle until all safety
precautions have
been read and

understood.[8]

Specific Target Organ
Toxicity

Causes damage to
organs (Central
Nervous System)
through prolonged or

repeated exposure.[2]

[3]

P260: Do not breathe
dust/fume/gas/mist/iva

pours/spray.

Hazardous to the

Aquatic Environment

Very toxic to aquatic
life with long lasting
effects.[2][5][6][7]

P273: Avoid release to
the environment.

P391.: Collect spillage.
[51[6]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Ivermectin Bla

monosaccharide from a laboratory setting. This procedure ensures that all waste

contaminated with the compound is handled in a manner that minimizes risk to personnel and

the environment.

o Personal Protective Equipment (PPE): Before handling the compound or its waste,

personnel must wear appropriate PPE, including chemical-resistant gloves, safety glasses,
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and a laboratory coat.[8]

Waste Segregation: All materials that have come into contact with lvermectin Bla
monosaccharide must be segregated as hazardous waste. This includes:

o Contaminated labware (e.g., pipette tips, vials, plates).

o Used PPE (gloves, etc.).

o Solutions containing the compound.

o Spill cleanup materials.

Waste Collection & Container Management:

o Collect all solid waste in a designated, leak-proof hazardous waste container.[8]

o Liquid waste should be collected in a separate, compatible, and clearly labeled container.
Do not mix with other incompatible chemical wastes.[8]

o The container must be kept securely capped when not in use.[8]

o Label the container clearly with "Hazardous Waste," the full chemical name "lvermectin
Bla monosaccharide,” and the date the first waste was added.[8]

Waste Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or
your institution's designated hazardous waste storage area.[8]

o This area should be secure, well-ventilated, and away from general laboratory traffic.
Disposal Request and Final Disposition:

o Once the container is full, or in accordance with your institution's policies, arrange for
pickup by your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[8]
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o The recommended final disposal method is high-temperature incineration in a chemical
incinerator equipped with an afterburner and scrubber.[8] Never dispose of this chemical

down the drain or in regular solid waste.[8]

Experimental Workflow Generating lvermectin Bla
Monosaccharide Waste

The following diagram illustrates a typical laboratory workflow that would result in the
generation of lIvermectin Bla monosaccharide waste, highlighting the points at which waste
is generated and requires proper disposal according to the protocol described above.
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Workflow for generating and disposing of lvermectin Bla monosaccharide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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